Cas no 61153-37-5 (Benzene, 1-(1E)-1-hexenyl-4-methyl-)

• Product Name: Benzene, 1-(1E)-1-hexenyl-4-methyl-
• CAS No: 61153-37-5
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 490389
• PubChem ID: 57033708
• Update Time: 2025-04-19

Benzene, 1-(1E)-1-hexenyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1E)-1-hexenyl-4-methyl-
• 1-hex-1-enyl-4-methylbenzene
• 61153-37-5
• DTXSID50720120
• 1-(Hex-1-en-1-yl)-4-methylbenzene

• Inchi： 1S/C13H18/c1-3-4-5-6-7-13-10-8-12(2)9-11-13/h6-11H,3-5H2,1-2H3
• InChI Key： BPNRCAKPBNDWPB-UHFFFAOYSA-N
• SMILES： C(CC)CC=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 174.14094
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0